Cas no 1234014-58-4 (6-bromo-1-methyl-1H-imidazo[4,5-c]pyridin-2-amine)

6-bromo-1-methyl-1H-imidazo[4,5-c]pyridin-2-amine structure
1234014-58-4 structure
Product Name:6-bromo-1-methyl-1H-imidazo[4,5-c]pyridin-2-amine
CAS No:1234014-58-4
MF:C7H7BrN4
MW:227.061279535294
CID:2136058
Update Time:2023-11-19

6-bromo-1-methyl-1H-imidazo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1-methyl-1H-imidazo[4,5-c]pyridin-2-amine
    • 1H-Imidazo[4,5-c]pyridin-2-amine,6-bromo-1-methyl-
    • 1H-Imidazo[4,5-c]pyridin-2-amine, 6-bromo-1-methyl-
    • CID 87262897
    • 6-Bromo-1-methyl-1H-imidazo[4,5-c]pyridin-2-ylamine
    • Inchi: 1S/C7H7BrN4/c1-12-5-2-6(8)10-3-4(5)11-7(12)9/h2-3H,1H3,(H2,9,11)
    • InChI Key: VELPFIJKEQNCIK-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=N1)N=C(N)N2C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Topological Polar Surface Area: 56.7

Experimental Properties

  • Density: 1.94±0.1 g/cm3(Predicted)
  • Boiling Point: 435.9±48.0 °C(Predicted)
  • pka: 6.59±0.30(Predicted)
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